Cas no 1209967-57-6 (2-(1,3-benzothiazol-2-ylsulfanyl)-1-4-(2-phenylcyclopropanecarbonyl)piperazin-1-ylethan-1-one)

• Product Name: 2-(1,3-benzothiazol-2-ylsulfanyl)-1-4-(2-phenylcyclopropanecarbonyl)piperazin-1-ylethan-1-one
• CAS No: 1209967-57-6
• MF: C₂₃H₂₃N₃O₂S₂
• MW: 437.577622652054
• CID: 5910900
• PubChem ID: 45587452
• Update Time: 2025-07-15

2-(1,3-benzothiazol-2-ylsulfanyl)-1-4-(2-phenylcyclopropanecarbonyl)piperazin-1-ylethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-(1,3-benzothiazol-2-ylsulfanyl)-1-4-(2-phenylcyclopropanecarbonyl)piperazin-1-ylethan-1-one
• F5855-0008
• 1209967-57-6
• 2-(1,3-benzothiazol-2-ylsulfanyl)-1-[4-(2-phenylcyclopropanecarbonyl)piperazin-1-yl]ethan-1-one
• VU0524355-1
• 2-(1,3-benzothiazol-2-ylsulfanyl)-1-[4-(2-phenylcyclopropanecarbonyl)piperazin-1-yl]ethanone
• 2-(benzo[d]thiazol-2-ylthio)-1-(4-(2-phenylcyclopropanecarbonyl)piperazin-1-yl)ethanone

• Inchi： 1S/C23H23N3O2S2/c27-21(15-29-23-24-19-8-4-5-9-20(19)30-23)25-10-12-26(13-11-25)22(28)18-14-17(18)16-6-2-1-3-7-16/h1-9,17-18H,10-15H2
• InChI Key： BZJWQUOOALCTGW-UHFFFAOYSA-N
• SMILES： S(C1=NC2C=CC=CC=2S1)CC(N1CCN(CC1)C(C1CC1C1C=CC=CC=1)=O)=O

Computed Properties

• Exact Mass: 437.12316933g/mol
• Monoisotopic Mass: 437.12316933g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 634
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 107Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on 2-(1,3-benzothiazol-2-ylsulfanyl)-1-4-(2-phenylcyclopropanecarbonyl)piperazin-1-ylethan-1-one

Comprehensive Overview of 2-(1,3-Benzothiazol-2-ylsulfanyl)-1-4-(2-Phenylcyclopropanecarbonyl)piperazin-1-ylethan-1-one (CAS No. 1209967-57-6)

The compound 2-(1,3-benzothiazol-2-ylsulfanyl)-1-4-(2-phenylcyclopropanecarbonyl)piperazin-1-ylethan-1-one (CAS No. 1209967-57-6) is a structurally complex molecule that has garnered significant attention in pharmaceutical and chemical research. Its unique combination of a benzothiazole moiety, a piperazine ring, and a phenylcyclopropane group makes it a promising candidate for various applications, particularly in drug discovery and material science. Researchers are increasingly exploring its potential as a scaffold for designing novel bioactive molecules due to its versatile chemical properties.

One of the key features of this compound is its benzothiazole core, which is known for its broad-spectrum biological activities. The benzothiazole derivatives have been extensively studied for their antimicrobial, anticancer, and anti-inflammatory properties. The presence of a sulfanyl linkage in the molecule further enhances its reactivity, making it a valuable intermediate in synthetic chemistry. Additionally, the piperazine ring contributes to its pharmacokinetic profile, improving solubility and bioavailability, which are critical factors in drug development.

In recent years, the demand for heterocyclic compounds like 2-(1,3-benzothiazol-2-ylsulfanyl)-1-4-(2-phenylcyclopropanecarbonyl)piperazin-1-ylethan-1-one has surged, driven by the growing interest in targeted therapies and personalized medicine. The compound's phenylcyclopropane moiety is particularly noteworthy, as cyclopropane-containing compounds are often associated with enhanced metabolic stability and receptor binding affinity. This has led to its exploration in the development of central nervous system (CNS) drugs and enzyme inhibitors.

From a synthetic perspective, the preparation of CAS No. 1209967-57-6 involves multi-step organic reactions, including amide coupling, nucleophilic substitution, and cyclization. These processes require precise control of reaction conditions to achieve high yields and purity. The compound's structural complexity also presents opportunities for structure-activity relationship (SAR) studies, enabling researchers to optimize its properties for specific applications. For instance, modifications to the benzothiazole or piperazine components could lead to derivatives with improved efficacy or reduced side effects.

The potential applications of 2-(1,3-benzothiazol-2-ylsulfanyl)-1-4-(2-phenylcyclopropanecarbonyl)piperazin-1-ylethan-1-one extend beyond pharmaceuticals. Its unique chemical structure makes it a candidate for use in advanced materials, such as organic semiconductors or fluorescent probes. The benzothiazole unit, in particular, is known for its luminescent properties, which could be leveraged in optoelectronic devices or bioimaging technologies. As the field of functional materials continues to evolve, compounds like this are likely to play an increasingly important role.

In conclusion, 2-(1,3-benzothiazol-2-ylsulfanyl)-1-4-(2-phenylcyclopropanecarbonyl)piperazin-1-ylethan-1-one (CAS No. 1209967-57-6) represents a fascinating area of research with diverse potential applications. Its intricate structure, combined with the growing demand for heterocyclic scaffolds in drug discovery and material science, underscores its significance. Future studies will undoubtedly uncover new insights into its properties and utility, further solidifying its place in the scientific community.